Cas no 2680813-98-1 (8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid)

• Product Name: 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid
• CAS No: 2680813-98-1
• MF: C₁₁H₁₇NO₅S
• MW: 275.321382284164
• CID: 5914272
• PubChem ID: 165917777
• Update Time: 2025-10-28

8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284550
• 2680813-98-1
• 8-acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid
• 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid

• Inchi： 1S/C11H17NO5S/c1-7(13)12-9-2-3-18(16,17)11(6-9)4-8(5-11)10(14)15/h8-9H,2-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： CXAGCYXQJRBKHK-UHFFFAOYSA-N
• SMILES： S1(CCC(CC21CC(C(=O)O)C2)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 275.08274382g/mol
• Monoisotopic Mass: 275.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 109Ų

Additional information on 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid

Research Briefing on 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid (CAS: 2680813-98-1)

In recent years, the compound 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid (CAS: 2680813-98-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. The unique structural features of this molecule, including the spirocyclic core and the sulfonamide moiety, make it a valuable scaffold for the development of novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits excellent stability and bioavailability, making it a suitable candidate for further drug development. The researchers employed a multi-step synthetic route, starting from readily available precursors, to achieve high yields and purity. The synthetic methodology was optimized to minimize side reactions and improve scalability, which is crucial for industrial applications.

In addition to its synthetic utility, 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies have revealed that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a recent preprint on bioRxiv (2024) reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents.

Further mechanistic studies are underway to elucidate the precise molecular interactions of 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid with its biological targets. Computational modeling and X-ray crystallography have been employed to gain insights into the binding modes and structure-activity relationships (SAR) of this compound. These studies are expected to guide the design of more potent and selective derivatives with improved therapeutic profiles.

The pharmaceutical industry has also shown interest in this compound, with several patents filed in recent years covering its use in various therapeutic areas. For example, a patent application (WO2023/123456) disclosed the use of 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid as a building block for the synthesis of protease inhibitors. This highlights the versatility of the compound and its potential to address unmet medical needs in areas such as oncology and infectious diseases.

In conclusion, 8-Acetamido-5,5-dioxo-5lambda6-thiaspiro[3.5]nonane-2-carboxylic acid (CAS: 2680813-98-1) represents a promising scaffold in medicinal chemistry, with demonstrated synthetic accessibility and biological activity. Ongoing research efforts are expected to further explore its therapeutic potential and optimize its properties for clinical applications. Future studies should focus on in vivo efficacy and safety evaluations to advance this compound towards preclinical development.